Cas no 708295-26-5 (N-(4-ethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide)

• Product Name: N-(4-ethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• CAS No: 708295-26-5
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 5446762
• Update Time: 2025-05-19

N-(4-ethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• 2H-1,4-Benzothiazine-2-acetamide, N-(4-ethylphenyl)-3,4-dihydro-3-oxo-

• Inchi： 1S/C18H18N2O2S/c1-2-12-7-9-13(10-8-12)19-17(21)11-16-18(22)20-14-5-3-4-6-15(14)23-16/h3-10,16H,2,11H2,1H3,(H,19,21)(H,20,22)
• InChI Key： HCVSXUVMGJDXAU-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2NC(=O)C1CC(NC1=CC=C(CC)C=C1)=O

Additional information on N-(4-ethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide

Comprehensive Overview of N-(4-ethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide (CAS No. 708295-26-5)

The compound N-(4-ethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide (CAS No. 708295-26-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiazine core coupled with an acetamide moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like N-(4-ethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide has surged due to their versatility in medicinal chemistry. The compound's CAS No. 708295-26-5 is frequently searched in academic databases, reflecting its relevance in studies related to enzyme inhibition and receptor modulation. Its structural features, such as the ethylphenyl group, contribute to its lipophilicity, which is a critical factor in drug absorption and distribution.

One of the most discussed topics in the context of N-(4-ethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide is its potential role in addressing oxidative stress-related conditions. The benzothiazine moiety is known for its antioxidant properties, which align with current trends in anti-aging and neuroprotective research. This has led to increased inquiries about its mechanism of action and synthetic pathways in online forums and scientific communities.

From a synthetic chemistry perspective, the preparation of N-(4-ethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide involves multi-step reactions, often starting from 2-aminothiophenol derivatives. The compound's CAS No. 708295-26-5 is a key identifier for researchers seeking to replicate or modify its synthesis. Recent publications have highlighted its scalable production methods, which are crucial for industrial applications.

The pharmacokinetic profile of N-(4-ethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide is another area of active investigation. Its metabolic stability and bioavailability are frequently queried in search engines, underscoring the need for detailed studies. Preliminary data suggest that the compound exhibits moderate plasma protein binding, which could influence its therapeutic efficacy.

In material science, the benzothiazine core of N-(4-ethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide has been explored for its photophysical properties. This aligns with the growing interest in organic semiconductors and luminescent materials. Researchers are investigating its potential in OLEDs and sensors, given its ability to emit light under specific conditions.

Environmental considerations are also paramount when discussing N-(4-ethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide. Its biodegradability and ecotoxicity are topics of interest, especially in light of stricter regulations on chemical usage. The compound's CAS No. 708295-26-5 is often referenced in environmental impact assessments.

In conclusion, N-(4-ethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide (CAS No. 708295-26-5) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and properties continue to drive research and innovation, making it a subject of enduring relevance in scientific discourse.